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Compound of Interest

Compound Name: 1-Tert-butoxy-2-propanol
CAS No.: 57018-52-7
Cat. No.: B1216398

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Tert-butoxy-2-propanol. The

following procedures and data are intended to build a comprehensive understanding of safe

operational and disposal plans.

Chemical Identification and Properties

Property

Value

CAS Number

57018-52-7[1]

Molecular Formula

C7H1602[1]

Propylene glycol mono-t-butyl ether, Arcosolv

Synonyms
ynony PTBI[2][3]
Colorless liquid with an ethereal, camphor-like
Appearance
odor[3][4]
Flash Point Approximately 44-45°C[5]
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Hazard Summary

1-Tert-butoxy-2-propanol is a flammable liquid and vapor that can cause skin and serious eye
irritation.[5] It may also cause drowsiness or dizziness.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 1-Tert-butoxy-2-propanol to
ensure the appropriate level of protection is used. The following PPE is recommended as a
minimum standard.

Eye and Face Protection

o Requirement: Safety glasses with side-shields conforming to EN166 or NIOSH-approved
safety goggles.

e For Splash Hazard: A full-face shield should be worn in addition to safety glasses or goggles
when there is a risk of splashing.

Skin Protection

o Gloves: Chemical-resistant gloves are mandatory. While specific breakthrough time data for
1-Tert-butoxy-2-propanol is not readily available, general guidance for handling related
solvents suggests the use of nitrile, neoprene, or butyl rubber gloves.[6][7][8] Given the lack
of specific data, it is crucial to select gloves with a thickness greater than 0.3 mm and to
change them immediately if contamination is suspected.[9] For prolonged or immersive
contact, butyl rubber gloves are often recommended for their high resistance to a broad
range of chemicals, including alcohols and ethers.[8][10]

» Protective Clothing: Wear impervious clothing, such as a chemically resistant lab coat,
apron, or coveralls, to prevent skin contact.

Respiratory Protection

e Usage: In poorly ventilated areas or when the chemical is heated, an organic vapor
respirator is recommended. All respirator use must comply with OSHA standard 29 CFR
1910.134.
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The following table summarizes the recommended PPE for handling 1-Tert-butoxy-2-

propanol.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
glasses with side shields. A
face shield is required for

splash hazards.

Protects against splashes that
can cause serious eye

irritation.

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, Butyl
Rubber).[6][7][8]

Prevents skin contact, which

can cause irritation.

Body Protection

Chemical-resistant lab coat,

apron, or coveralls.

Protects skin from accidental

contact and splashes.

Respiratory Protection

Organic vapor respirator (in
poorly ventilated areas or

when heated).

Prevents inhalation of harmful

vapors.

Operational and Disposal Plans
Handling and Storage

Handle 1-Tert-butoxy-2-propanol in a well-ventilated area, preferably in a chemical fume

Spill Management

hood.

Keep containers tightly closed when not in use.

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Ground and bond containers and receiving equipment to prevent static discharge.

Use non-sparking tools.

o Evacuate: Immediately evacuate the area of the spill.
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o Ventilate: Ensure the area is well-ventilated.
» Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

o Collect: Carefully collect the absorbed material into a sealed, labeled hazardous waste
container.

o Decontaminate: Clean the spill area with soap and water.

Waste Disposal

o Chemical Waste: All waste containing 1-Tert-butoxy-2-propanol must be treated as
hazardous waste. Collect liquid waste in a dedicated, clearly labeled, and sealed hazardous
waste container.[11][12] Do not pour down the drain.[11][12]

» Contaminated PPE: Dispose of contaminated disposable items (e.g., gloves, absorbent
paper) in a sealed, vapor-tight plastic bag for disposal as hazardous waste.

Exposure Limits and Health Effects

As of current literature, no specific occupational exposure limits (OELs) have been established
for 1-Tert-butoxy-2-propanol by major regulatory bodies such as OSHA, NIOSH, or ACGIH.[1]
[2][13] Therefore, it is crucial to minimize exposure through engineering controls and
appropriate PPE.

Exposure Route Potential Health Effects

May cause drowsiness, dizziness, and

Inhalation . N
respiratory tract irritation.

Skin Contact Causes skin irritation.

Eye Contact Causes serious eye irritation.

Ingestion May be harmful if swallowed.

Experimental Protocols
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Detailed experimental protocols for determining the permeation and degradation of specific
glove materials by 1-Tert-butoxy-2-propanol are not readily available in the published
literature. However, standardized test methods are used by manufacturers to generate
chemical resistance data. The most common of these is ASTM F739 - Standard Test Method
for Permeation of Liquids and Gases through Protective Clothing Materials under Conditions of
Continuous Contact.

A general workflow for such a test would involve:

o Atest chemical (1-Tert-butoxy-2-propanol) is placed in a test cell in contact with the
external surface of a sample of the glove material.

¢ A collection medium (gas or liquid) is circulated on the other side of the material.

e The collection medium is periodically sampled and analyzed to detect the presence of the
test chemical.

o The time it takes for the chemical to be detected is the breakthrough time.

Logical Workflow for Safe Handling

The following diagram illustrates the decision-making process for the safe handling of 1-Tert-
butoxy-2-propanol.
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Caption: Workflow for the safe handling and disposal of 1-Tert-butoxy-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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